Cas no 1095771-27-9 (2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide)

• Product Name: 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide
• CAS No: 1095771-27-9
• MF: C₁₉H₂₀N₄O₅
• MW: 384.385904312134
• CID: 5385289
• Update Time: 2025-06-14

2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide
• Acetic acid, 2-[3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy]-, hydrazide
• 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide

• Inchi： 1S/C19H20N4O5/c1-11-19(28-13-5-3-12(26-2)4-6-13)18(23-22-11)15-8-7-14(9-16(15)24)27-10-17(25)21-20/h3-9,24H,10,20H2,1-2H3,(H,21,25)(H,22,23)
• InChI Key： BIIFKVUFJVHHTB-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1=CC=C(C2C(OC3=CC=C(OC)C=C3)=C(C)NN=2)C(O)=C1

Additional information on 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide

Recent Advances in the Study of 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide (CAS: 1095771-27-9)

In recent years, the compound 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide (CAS: 1095771-27-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique pyrazole and phenoxy moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent findings published in the Journal of Medicinal Chemistry highlight its ability to modulate the activity of certain kinases involved in inflammatory and oncogenic processes. The study demonstrated that 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide exhibits selective binding affinity, making it a candidate for further development as a targeted therapy.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's pharmacokinetic properties. Researchers utilized advanced LC-MS techniques to analyze its metabolic stability and bioavailability. The results indicated that the compound has a favorable half-life and tissue distribution profile, though further optimization may be required to enhance its oral bioavailability. These findings are critical for the compound's transition from preclinical to clinical stages.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on improving the yield and purity of 2-{3-hydroxy-4-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenoxy}acetohydrazide. A study in Tetrahedron Letters reported a novel, scalable synthesis route that reduces the number of steps and minimizes the use of hazardous reagents. This development is expected to facilitate larger-scale production for further biological testing and potential commercialization.

Looking ahead, ongoing research aims to explore the compound's applications in combination therapies and its potential to address drug-resistant conditions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development. The compound's versatility and promising preliminary data position it as a noteworthy candidate in the next generation of small-molecule therapeutics.